Cas no 100895-61-2 (L-Proline, 1-acetyl-4-[[(4-methylphenyl)sulfonyl]oxy]-, trans-)

• Product Name: L-Proline, 1-acetyl-4-[[(4-methylphenyl)sulfonyl]oxy]-, trans-
• CAS No: 100895-61-2
• MF: C₁₄H₁₇NO₆S
• MW: 327.35288310051
• CID: 1126522
• Update Time: 2024-07-27

L-Proline, 1-acetyl-4-[[(4-methylphenyl)sulfonyl]oxy]-, trans- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-acetyl-4-[[(4-methylphenyl)sulfonyl]oxy]-, trans-
• L-Proline, 1-acetyl-4-[[(4-methylphenyl)sulfonyl]oxy]-, trans- (9CI)

• Inchi： 1S/C14H17NO6S/c1-9-3-5-12(6-4-9)22(19,20)21-11-7-13(14(17)18)15(8-11)10(2)16/h3-6,11,13H,7-8H2,1-2H3,(H,17,18)/t11-,13+/m1/s1
• InChI Key： ZGILGOQVJWEWSV-YPMHNXCESA-N
• SMILES： C(O)(=O)[C@@H]1C[C@@H](OS(C2=CC=C(C)C=C2)(=O)=O)CN1C(C)=O

Computed Properties

• Exact Mass: 327.077658g/mol
• Monoisotopic Mass: 327.077658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 327.35g/mol
• XLogP3: 0.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 579.6±50.0 °C(Predicted)
• pka: 3.22±0.40(Predicted)